Cas no 2172010-45-4 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid
• CAS No: 2172010-45-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5849080
• PubChem ID: 165808869
• Update Time: 2025-06-15

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid
• 2172010-45-4
• EN300-1520975
• 2-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)-3-methylbutanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)21(23(29)30)14-27-24(31)26(12-7-13-26)28-25(32)33-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-22H,7,12-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： NBVQDGKFTAWNRJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid

Recent Advances in the Study of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid (CAS: 2172010-45-4)

The compound 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid (CAS: 2172010-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. The cyclobutyl and isobutyl side chains in the molecule provide steric hindrance, which can influence the kinetics of peptide bond formation and the overall yield of the synthesis process. Recent studies have demonstrated that this compound can improve the efficiency of peptide synthesis, particularly for sequences containing sterically hindered amino acids.

In addition to its applications in peptide synthesis, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid has shown promise in the development of protease inhibitors. Proteases play a crucial role in various pathological processes, including viral infections and cancer progression. Researchers have synthesized derivatives of this compound to evaluate their inhibitory activity against specific proteases. Preliminary results indicate that these derivatives exhibit potent inhibitory effects, with IC50 values in the nanomolar range, suggesting their potential as lead compounds for further drug development.

Another emerging area of research is the use of this compound in the design of prodrugs. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. The Fmoc group in the molecule can be strategically modified to enhance the solubility and bioavailability of the prodrug. Recent studies have explored the conjugation of this compound with anticancer agents, resulting in prodrugs that exhibit improved tumor targeting and reduced systemic toxicity. These findings highlight the versatility of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid in drug design and delivery.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively investigating optimized synthetic routes to improve yield and reduce production costs. Additionally, further studies are needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of its derivatives. Nevertheless, the ongoing research underscores the potential of this compound to contribute to advancements in chemical biology and pharmaceutical sciences.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)-3-methylbutanoic acid (CAS: 2172010-45-4) represents a valuable tool in peptide synthesis and drug development. Its unique structural features and versatile applications make it a subject of intense research. Future studies will likely focus on expanding its utility in targeted therapies and exploring its mechanisms of action in greater detail. The continued investigation of this compound holds promise for the discovery of novel therapeutic agents and the advancement of chemical biology.